Cas no 62429-58-7 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-7,7-dimethyl-)

• Product Name: Benzo[b]thiophene, 4,5,6,7-tetrahydro-7,7-dimethyl-
• CAS No: 62429-58-7
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 445105
• PubChem ID: 12638268
• Update Time: 2025-04-19

Benzo[b]thiophene, 4,5,6,7-tetrahydro-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4,5,6,7-tetrahydro-7,7-dimethyl-
• 7,7-dimethyl-5,6-dihydro-4H-1-benzothiophene
• InChI=1/C10H14S/c1-10(2)6-3-4-8-5-7-11-9(8)10/h5,7H,3-4,6H2,1-2H3
• 62429-58-7
• 7,7-Dimethyl-4,5,6,7-tetrahydro-1-benzothiophene
• DTXSID10505258
• VPQATLZUGILYBG-UHFFFAOYSA-
• SCHEMBL19766791

• Inchi： 1S/C10H14S/c1-10(2)6-3-4-8-5-7-11-9(8)10/h5,7H,3-4,6H2,1-2H3
• InChI Key： VPQATLZUGILYBG-UHFFFAOYSA-N
• SMILES： S1C=CC2CCCC(C)(C)C1=2

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds